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Compound of Interest

Compound Name: 4-Fluorophenylacetyl chloride

Cat. No.: B1307485 Get Quote

Essential Safety and Handling Guide for 4-
Fluorophenylacetyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 4-Fluorophenylacetyl chloride. Adherence to these guidelines is essential for

ensuring laboratory safety and procedural accuracy.

Hazard Identification and Safety Precautions
4-Fluorophenylacetyl chloride is a corrosive and reactive compound that demands careful

handling to prevent severe injury and ensure experimental integrity. The primary hazards stem

from its reactivity with moisture and its corrosive nature.[1] Contact with skin, eyes, or the

respiratory tract can lead to severe burns and irritation.[1][2] It reacts with water to produce

corrosive hydrochloric acid.[1]

GHS Hazard Classification:

Skin Corrosion/Irritation: Category 1B - Causes severe skin burns and eye damage.[3]

Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.[3]
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Physico-chemical Data Value

Molecular Formula C8H6ClFO

Molecular Weight 172.58 g/mol [3]

Boiling Point 202 - 204 °C[2]

Density 1.259 g/cm³ (at 20 °C)[2]

Flash Point 107 °C[2]

Personal Protective Equipment (PPE)
When handling 4-Fluorophenylacetyl chloride, a comprehensive suite of personal protective

equipment is mandatory to minimize exposure and ensure personal safety.
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PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should provide an

airtight seal. A full face shield

is necessary to protect against

splashes.[4][5][6]

Skin Protection Chemical-Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[1][4][5] Check

for leaks and integrity before

each use.[7]

Chemical-Resistant Apron or

Lab Coat

An acid-resistant apron or a

flame-resistant lab coat should

be worn over personal

clothing.[6]

Respiratory Protection Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood.[1] If ventilation is

inadequate, a respirator with

an appropriate acid gas

cartridge is necessary.[5][7]

Foot Protection Closed-toe Shoes

Chemical-resistant boots are

recommended, especially

when handling larger

quantities.[6]

Operational Plan: Handling and Storage
Handling:

Ventilation: All work with 4-Fluorophenylacetyl chloride must be conducted in a certified

chemical fume hood to prevent inhalation of corrosive vapors.[1]
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Inert Atmosphere: Due to its reactivity with moisture, handle the compound under an inert

atmosphere (e.g., nitrogen or argon) when possible.

Dispensing: Use glass or other compatible, corrosion-resistant equipment for transferring the

liquid.

Avoid Incompatibilities: Keep away from water, alcohols, strong bases, and oxidizing agents

to prevent vigorous or violent reactions.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly sealed to prevent moisture ingress.[1]

Store away from incompatible materials.[1]

Emergency Procedures
Spill Response:

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.[8]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, contain the liquid using an inert, non-combustible absorbent

material like sand, earth, or vermiculite.[2][9][10] Do not use combustible materials like paper

towels.[9]

Neutralization (for acid spills): Cautiously neutralize the spill with soda ash or sodium

bicarbonate.[9][10]

Cleanup: Scoop the absorbed and neutralized material into a designated, labeled hazardous

waste container.[10]

Decontamination: Wash the spill area with soap and water, collecting the rinse water for

disposal as hazardous waste if necessary.[8]
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First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

running water for at least 20 minutes.[2] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes, removing

contact lenses if present and easy to do.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[11]

Disposal Plan
Quenching Excess Reagent: Unused or excess 4-Fluorophenylacetyl chloride must be safely

neutralized (quenched) before disposal. Acyl chlorides can be quenched by reacting them with

nucleophiles.[12]

Protocol: Quenching with Methanol This procedure converts the reactive acyl chloride into a

more stable methyl ester.

Preparation: In a chemical fume hood, place a flask containing anhydrous methanol (at least

10 molar equivalents to the acyl chloride) in an ice bath.

Slow Addition: Slowly add the 4-Fluorophenylacetyl chloride dropwise to the cold, stirring

methanol. This reaction is exothermic.

Reaction Completion: Once the addition is complete, remove the ice bath and stir the

mixture at room temperature for at least 30 minutes to ensure the reaction is complete.[12]

Waste Collection: The resulting solution should be collected in a properly labeled hazardous

waste container for halogenated organic waste.[13]

Waste Disposal:
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All waste materials, including quenched solutions and contaminated absorbents, must be

disposed of as hazardous waste.[14]

Follow all local, state, and federal regulations for hazardous waste disposal.

Never pour quenched solutions or raw 4-Fluorophenylacetyl chloride down the drain.[15]

Workflow Diagram
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Workflow for Handling 4-Fluorophenylacetyl Chloride
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Caption: Workflow for handling and disposal of 4-Fluorophenylacetyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1307485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

